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Compound of Interest

Compound Name: 4,4'-Bis(2-benzoxazolyl)stilbene

Cat. No.: B7946287 Get Quote

An In-depth Technical Guide to 4,4'-Bis(2-benzoxazolyl)stilbene

Introduction
4,4'-Bis(2-benzoxazolyl)stilbene (BBS) is a highly fluorescent organic compound widely

recognized for its application as an optical brightener and a fluorescent probe. Its rigid,

conjugated molecular structure is responsible for its strong blue fluorescence upon exposure to

ultraviolet light. This property makes it exceptionally useful for enhancing the whiteness of

various materials, including polymers, textiles, and plastics.[1][2][3] For researchers and drug

development professionals, BBS serves as a valuable tool for fluorescence-based assays and

as a model compound for studying photophysical phenomena in different chemical

environments.[2][4]

Molecular Structure and Formula
BBS is a symmetrical molecule featuring a central stilbene core (a trans-ethene-1,2-diyl bridge

between two phenyl rings) with a benzoxazole group attached to the 4 and 4' positions of the

phenyl rings.

Molecular Formula: C₂₈H₁₈N₂O₂[5][6][7]

IUPAC Name: 2-[4-[(E)-2-[4-(1,3-benzoxazol-2-yl)phenyl]ethenyl]phenyl]-1,3-benzoxazole[7]

[8]
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CAS Number: 1533-45-5[6][7]

Synonyms: Fluorescent Brightener 393 (FB 393), Uvitex OB, OB-1, 2,2'-(1,2-Ethenediyldi-

4,1-phenylene)bisbenzoxazole[6][9]

Physicochemical Properties
The key physicochemical properties of 4,4'-Bis(2-benzoxazolyl)stilbene are summarized in

the table below. These properties are crucial for its application in material science and as a

fluorescent probe.

Property Value Reference

Molecular Weight 414.45 g/mol [5][7][10]

Appearance
Yellowish-green crystalline

solid/powder
[6]

Melting Point
>300 °C (lit.), typically 365-368

°C
[5][6][11]

Boiling Point
566.8 ± 39.0 °C at 760 mmHg

(estimate)
[11]

Density ~1.3 ± 0.1 g/cm³ [11]

Solubility

Soluble in chloroform,

dichloromethane, DMSO,

acetone.[4] Limited solubility in

many common solvents.

UV Absorption (λmax) ~370-375 nm [2][12]

Fluorescence Emission (λem)
~435-455 nm (blue

fluorescence)
[2]

Fluorescence Quantum Yield

(Φfl)
≥ 0.88 in solution [4][13]
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The synthesis of BBS can be achieved through several routes, most commonly involving the

condensation of 2-aminophenol derivatives with stilbene dicarboxylic acid derivatives, followed

by a cyclodehydration reaction to form the benzoxazole rings.[2]

General Synthesis Workflow
The diagram below illustrates a common two-step process for preparing BBS, starting from a

substituted benzoyl chloride and a substituted 2-aminophenol.

4-(Chloromethyl)benzoyl chloride
+ 2-Aminophenol derivative Amide Intermediate FormationIn Dimethylacetamide Cyclodehydration

(Ring Closure)
Heat, Catalyst (e.g., Boric Acid) Phosphonium Salt IntermediateReact with PPh3 Wittig Reaction

(Base-mediated condensation)

React with another
molecule of C + Strong Base 4,4'-Bis(2-benzoxazolyl)stilbene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of BBS.

Experimental Synthesis Protocol
A frequently cited method involves the reaction of 4,4'-stilbenedicarboxylic acid with 2-

aminophenol in the presence of a catalyst.[14]

Protocol: Synthesis from 4,4'-Stilbenedicarboxylic Acid and 2-Aminophenol[14]

Reaction Setup: In a 300 mL, 3-necked flask equipped with a stirrer and condenser, add 4,4'-

stilbenedicarboxylic acid (1 equivalent), 2-aminophenol (2.2 equivalents), a titanium alkoxide

catalyst (e.g., titanium tetraisopropoxide), and an inert, high-boiling solvent such as

methylnaphthalene.

Heating: Heat the reaction mixture progressively to 220°C, 230°C, 240°C, 250°C, and finally

260°C, holding for 1 hour at each temperature. Continuously distill off any low-boiling

byproducts.

Cooling and Precipitation: After the final heating stage, cool the mixture to 150°C. Add xylene

with stirring to precipitate the product.

Filtration and Washing: Collect the product by filtration at 80°C. Wash the collected solid

sequentially with warm xylene, methanol, and acetone to remove impurities.
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Drying: Dry the final product under a vacuum to yield pure 4,4'-bis(2-benzoxazolyl)stilbene.

This process typically results in yields of 90-95%.[14]

Photophysical Properties and Analysis
The utility of BBS stems from its distinct photophysical behavior. It absorbs UV radiation and re-

emits it as visible blue light. A key deactivation pathway for its excited state, other than

fluorescence, is trans-cis photoisomerization.[4][13]

Photophysical Pathway
The following diagram illustrates the key photophysical events that BBS undergoes upon

excitation.

Ground State

Excited State

trans-BBS (S₀)

trans-BBS (S₁)*

UV Absorption
(~375 nm)

cis-BBS (S₀)

Fluorescence
(~435 nm)

trans-cis
Photoisomerization

Click to download full resolution via product page

Caption: Key photophysical pathways for BBS.

Experimental Protocol for Spectroscopic Analysis
Analyzing the photophysical properties of BBS is critical for its application.

Protocol: UV-Visible Absorption and Fluorescence Spectroscopy[12]
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Sample Preparation: Prepare a dilute solution of BBS (e.g., 5 µg/mL) in a suitable

spectroscopic-grade solvent like chloroform or 1,1,2,2-tetrachloroethane (TCE).

Absorption Measurement: Use a UV-visible spectrophotometer to record the absorbance

spectrum of the solution, typically from 250 nm to 500 nm. Subtract the solvent's absorption

spectrum as a baseline. The characteristic absorption peaks for trans-BBS should appear

around 358, 374, and 395 nm.[12]

Fluorescence Measurement: Use a steady-state fluorometer. Excite the sample at its

absorption maximum (e.g., 375 nm) and record the emission spectrum. The cuvette should

be positioned at a 90-degree angle to the excitation source to minimize scattered light.

Quantum Yield Measurement: Determine the absolute fluorescence quantum yield using an

integrating sphere. This involves comparing the total number of photons emitted by the

sample to the total number of photons absorbed.

Photoisomerization Study: To observe trans-cis isomerization, irradiate the sample solution

at 350 nm for a set period. Periodically measure the absorption spectrum to monitor the

decrease in the trans-BBS peaks and the concomitant increase of the cis-BBS peak around

308 nm.[12][13]

Applications
BBS is a commercially significant compound with two primary areas of application.

Optical Brightening Agent: Its most widespread use is as a whitening agent in polymers and

fibers.[1][3] It is added to materials like polyester, nylon, PVC, and polypropylene to

counteract their natural yellowish tint.[1] By absorbing invisible UV light and re-emitting it as

blue light, BBS makes the material appear whiter and brighter to the human eye.

Fluorescent Probe: In a research context, BBS is used as a fluorescent probe. Its

fluorescence properties can be sensitive to the local environment, such as viscosity and

temperature.[4] This makes it useful for monitoring processes like the curing of UV-curable

coatings and for studying the microenvironment within polymer matrices.[2][4]

Safety and Handling
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According to safety data, 4,4'-Bis(2-benzoxazolyl)stilbene is classified as an irritant.

Hazards: Causes skin, eye, and respiratory system irritation.[5][6]

Precautionary Measures: Avoid contact with skin and eyes.[5] Use in a well-ventilated area

and wear appropriate personal protective equipment (PPE), including gloves and safety

glasses.[6] It is considered stable under normal conditions but is incompatible with strong

oxidizing agents.[6][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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